![molecular formula C18H19N3O2 B5291968 N-(2-methoxy-5-methylphenyl)-2-(2-methyl-1H-benzimidazol-1-yl)acetamide](/img/structure/B5291968.png)
N-(2-methoxy-5-methylphenyl)-2-(2-methyl-1H-benzimidazol-1-yl)acetamide
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Overview
Description
N-(2-methoxy-5-methylphenyl)-2-(2-methyl-1H-benzimidazol-1-yl)acetamide, also known as MMPI, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. MMPI is a benzimidazole derivative that has been shown to exhibit various biological activities, including anti-inflammatory, anti-tumor, and anti-angiogenic properties.
Mechanism of Action
The mechanism of action of N-(2-methoxy-5-methylphenyl)-2-(2-methyl-1H-benzimidazol-1-yl)acetamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in cell growth and inflammation. This compound has been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes involved in the breakdown of extracellular matrix and tissue remodeling. MMPs are overexpressed in various diseases, including cancer, and their inhibition has been shown to be an effective therapeutic strategy.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects, including anti-tumor, anti-inflammatory, and anti-angiogenic properties. This compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It has also been shown to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2-methoxy-5-methylphenyl)-2-(2-methyl-1H-benzimidazol-1-yl)acetamide in lab experiments is its ability to inhibit the activity of MMPs, which are enzymes involved in various diseases, including cancer. This compound has also been shown to exhibit anti-inflammatory properties, making it a potential therapeutic agent for inflammatory diseases. One limitation of using this compound in lab experiments is its limited solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the research and development of N-(2-methoxy-5-methylphenyl)-2-(2-methyl-1H-benzimidazol-1-yl)acetamide. One potential direction is the development of novel formulations that improve its solubility and bioavailability. Another direction is the investigation of its potential applications in other diseases, such as neurodegenerative diseases and cardiovascular diseases. Furthermore, the identification of its molecular targets and the elucidation of its mechanism of action could lead to the development of more effective therapeutic strategies.
Synthesis Methods
The synthesis of N-(2-methoxy-5-methylphenyl)-2-(2-methyl-1H-benzimidazol-1-yl)acetamide involves the reaction of 2-methylbenzimidazole with 2-chloro-N-(2-methoxy-5-methylphenyl)acetamide in the presence of a base such as sodium hydride. The reaction yields this compound as a white crystalline solid.
Scientific Research Applications
N-(2-methoxy-5-methylphenyl)-2-(2-methyl-1H-benzimidazol-1-yl)acetamide has been extensively studied for its potential applications in the treatment of various diseases, including cancer, rheumatoid arthritis, and inflammatory bowel disease. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. This compound has also been shown to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.
Properties
IUPAC Name |
N-(2-methoxy-5-methylphenyl)-2-(2-methylbenzimidazol-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O2/c1-12-8-9-17(23-3)15(10-12)20-18(22)11-21-13(2)19-14-6-4-5-7-16(14)21/h4-10H,11H2,1-3H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFFMUKHHDDXRLN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)NC(=O)CN2C(=NC3=CC=CC=C32)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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